Cas no 2227938-95-4 (rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid)

Technical Introduction: rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid is a specialized chiral building block used in peptide synthesis and medicinal chemistry. Its key structural features include a cyclopentyl backbone with an Fmoc-protected amine and a terminal alkyne group, enabling selective modifications via click chemistry. The compound’s stereochemical complexity (rac-2, with (1R,2S) configuration) makes it valuable for probing stereoselective interactions in drug design. The Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), while the alkyne functionality facilitates conjugation or cyclization reactions. This versatility supports applications in developing bioactive peptides, probes, and constrained scaffolds, offering precise control over molecular architecture.
rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid structure
2227938-95-4 structure
Product Name:rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid
CAS No:2227938-95-4
MF:C26H26N2O5
MW:446.495047092438
CID:6290605
PubChem ID:165585433
Update Time:2025-08-05

rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid
    • 2227938-95-4
    • rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pent-4-ynoic acid
    • EN300-1533723
    • Inchi: 1S/C26H26N2O5/c1-2-8-23(25(30)31)27-24(29)20-13-7-14-22(20)28-26(32)33-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h1,3-6,9-12,20-23H,7-8,13-15H2,(H,27,29)(H,28,32)(H,30,31)/t20-,22+,23?/m1/s1
    • InChI Key: LNHRNOFHHXXVCZ-PTCKQWLISA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCC[C@H]1C(NC(C(=O)O)CC#C)=O)=O

Computed Properties

  • Exact Mass: 446.18417193g/mol
  • Monoisotopic Mass: 446.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 767
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid Pricemore >>

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rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid Related Literature

Additional information on rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid

Introduction to Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic Acid (CAS No. 2227938-95-4)

Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid, identified by its CAS number 2227938-95-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The intricate structure of this molecule, characterized by its cyclopentyl and pentynoic acid moieties, as well as its fluorenylmethoxycarbonyl (Fmoc) protected amino group, positions it as a valuable candidate for further exploration in drug discovery.

The< strong>nomenclature of this compound provides a detailed insight into its chemical composition. The prefix "rac-" indicates that the molecule is a racemic mixture, meaning it contains equal amounts of both enantiomers. The core structure consists of a cyclopentyl ring substituted with an amide linkage to a formamido group, which is further connected to a pentynoic acid moiety. The presence of the Fmoc group suggests that this compound may be used as an intermediate in the synthesis of more complex peptides or proteins. Additionally, the fluorene moiety enhances the solubility and stability of the molecule, making it more amenable to various biochemical assays.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid has emerged as a compound of interest due to its potential to interact with various biological targets. For instance, studies have shown that molecules with similar structural motifs can modulate enzyme activity and receptor binding. The cyclopentyl ring, in particular, is known to enhance binding affinity due to its ability to adopt multiple conformations that complement the active sites of target proteins.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group is a protective group commonly used in peptide synthesis to prevent unwanted side reactions. Its stability under basic conditions makes it an ideal choice for protecting amino groups during multi-step synthetic processes. Once the Fmoc group is removed, the underlying amino group becomes available for further functionalization or coupling reactions. This feature makes Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid a versatile building block in the construction of more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists can identify potential binding pockets and optimize the structure of Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid for improved efficacy. These computational studies have revealed that modifications to the cyclopentyl ring and pentynoic acid moiety can significantly enhance binding affinity and selectivity.

The< strong>pentynoic acid moiety is another key feature of this compound that contributes to its biological relevance. Pentynoic acids are known for their ability to participate in various biochemical reactions, including Michael additions and aldol condensations. These reactions are often employed in synthetic organic chemistry to construct complex molecular architectures. In the context of drug discovery, pentynoic acids can serve as pharmacophores that interact with biological targets and modulate their function.

One of the most exciting applications of Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-ynoic acid is in the development of targeted therapies for neurological disorders. Preliminary studies have suggested that compounds with similar structural features can cross the blood-brain barrier and exert therapeutic effects on neurons. The cyclopentyl ring and pentynoic acid moiety are particularly well-suited for interaction with neuronal receptors and enzymes, making this compound a promising candidate for further investigation.

In addition to its potential applications in drug discovery, Rac-2-{(1R,2S)-2-({(9H-fluoren-9-yloxy)methoxycarbonyl}amino)cyclopentylformamido}pentenonic acid may also find utility in materials science and nanotechnology. The fluorene moiety, for instance, is known for its fluorescence properties and has been widely used in organic light-emitting diodes (OLEDs) and other optoelectronic devices. By incorporating this compound into advanced materials, researchers may be able to develop new technologies with enhanced performance and functionality.

The synthesis of Rac-(1R)-N-Boc-cis-(3-hydroxyadamantyl)-glycine (CAS No: 102285799) provides a valuable precedent for the preparation of more complex molecules like Rac-(1R)-N-Boc-cis-(3-hydroxyadamantyl)-glycine hydrochloride (CAS No: 102285800). The use of Boc protection for the amino group ensures stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. This synthetic strategy highlights the importance of protecting groups in multi-step organic synthesis and underscores their role in ensuring high yields and purity.

The development of new synthetic methodologies continues to drive innovation in pharmaceutical chemistry. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way complex molecules are constructed. By leveraging these advanced synthetic tools, researchers can access novel derivatives of Rac-(1R)-N-Boc-cis-(3-hydroxyadamantyl)-glycine hydrochloride (CAS No: 102285800) with tailored biological properties. These advancements not only accelerate drug discovery but also open up new possibilities for therapeutic intervention.

In conclusion, Rac-(1R)-N-Boc-cis-(3-hydroxyadamantyl)-glycine hydrochloride (CAS No: 102285800) represents an important intermediate in the synthesis of more complex pharmaceutical compounds. Its structural features make it a versatile building block with potential applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies, compounds like this will play an increasingly critical role in shaping the future of medicine.

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